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Compound of Interest

Compound Name: Tpc2-A1-N

Cat. No.: B8136408

Essential Safety and Handling Guide for Tpc2-
Al1-N

For Researchers, Scientists, and Drug Development Professionals
This document provides immediate and essential safety and logistical information for the
handling of Tpc2-A1-N, a potent and Ca2+-permeable agonist of the two-pore channel 2

(TPC2). Adherence to these guidelines is critical to ensure personal safety and maintain the
integrity of experimental procedures.

Hazard Identification and Personal Protective
Equipment (PPE)

Tpc2-Al1-N is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting
effects.[1] Proper personal protective equipment is mandatory to minimize exposure risk.

Summary of Hazards:
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Hazard Classification

GHS Category

Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1]
Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.[1]

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity Category 1

long lasting effects.[1]

Required Personal Protective Equipment (PPE):

PPE Category

Item

Specification

Eye Protection

Safety Glasses or Goggles

Must be worn at all times to

prevent eye contact.

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate

gloves should be worn.

Body Protection

Laboratory Coat

A standard lab coat is required

to protect against skin contact.

Respiratory Protection

Not generally required

Use in a well-ventilated area.
Avoid dust and aerosol

formation.[1]

Safe Handling and Storage

Proper handling and storage are crucial to maintain the stability of Tpc2-A1-N and prevent

accidental exposure.

Handling Precautions:

e Avoid inhalation of dust or aerosols.[1]

e Prevent contact with eyes and skin.[1]

e Do not eat, drink, or smoke when using this product.[1]
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e Wash hands thoroughly after handling.[1]
e Use only in areas with appropriate exhaust ventilation.[1]

Storage Conditions:

Form Storage Temperature Additional Information

Keep container tightly sealed

Powder -20°C in a cool, well-ventilated area.

[1]

Protect from direct sunlight and
In Solvent -80°C —
sources of ignition.[1]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

If Swallowed )
you feel unwell. Rinse mouth.[1]
Remove contact lenses, if present. Immediately
Eye Contact flush eyes with large amounts of water. Seek
prompt medical attention.[1]
Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and
shoes. Call a physician.[1]
) Move the person to fresh air. If breathing is
Inhalation

difficult, provide respiratory support.[1]

Experimental Protocols and Workflow

Tpc2-Al-N is a valuable tool for studying TPC2 channels, mimicking the physiological actions
of nicotinic acid adenine dinucleotide phosphate (NAADP) to evoke Ca2+ signals.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://dcchemicals.com/msds/MSDS_DC40574.html
https://www.benchchem.com/product/b8136408?utm_src=pdf-body
https://www.medchemexpress.com/tpc2-a1-n.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for Handling Tpc2-A1-N:

Preparation

Receipt and Inspection of Tpc2-A1-N

'

Don Appropriate PPE

'

Prepare Stock Solution (e.g., in DMSO)

Experimentation

y

Cell Culture and Treatment

'

Functional Assays (e.g., Ca2+ Imaging)

Cleanup and Disposal

Decontaminate Work Area

'

Segregate and Dispose of Waste

Click to download full resolution via product page

Caption: A typical experimental workflow for using Tpc2-A1-N.
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Detailed Methodologies:

A common application of Tpc2-A1-N is in cell-based calcium imaging assays to study TPC2
channel activity.

e Cell Culture and Transfection: Cells (e.g., HeLa or HEK293) are cultured under standard
conditions. For specific assays, cells may be transiently transfected with plasmids
expressing TPC2 variants.

» Preparation of Tpc2-A1-N: A stock solution of Tpc2-A1-N is typically prepared in dimethyl
sulfoxide (DMSO).

e Calcium Imaging:

o

Cells are loaded with a calcium indicator dye (e.g., Fura-2 AM).

The baseline fluorescence is recorded.

[¢]

[¢]

Tpc2-Al-N is added to the cells at a final concentration typically ranging from 10 uM to 60
MM.[3]

[e]

Changes in intracellular calcium are monitored using fluorescence microscopy.

Tpc2-Al-N Signaling Pathway

Tpc2-A1-N acts as an agonist of TPC2, which are ion channels located on endo-lysosomal
membranes. It mimics the action of the endogenous second messenger NAADP to trigger the
release of Ca2+ from these acidic organelles into the cytosol.[2]

TPC2 Channel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Tpc2-A1-N].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8136408#personal-protective-equipment-for-
handling-tpc2-al-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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